[2-[benzyl(methyl)amino]-2-oxoethyl] (E)-3-(furan-2-yl)prop-2-enoate
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Overview
Description
3-(2-furanyl)-2-propenoic acid [2-[methyl-(phenylmethyl)amino]-2-oxoethyl] ester is a fatty acid ester.
Scientific Research Applications
Enantioselective Synthesis
A study by Demir et al. (2003) discusses the enantioselective synthesis of furan-2-yl amines and amino acids, a process in which 2-[benzyl(methyl)amino]-2-oxoethyl (E)-3-(furan-2-yl)prop-2-enoate could be potentially involved. The chirality of the furan-2-yl amines is controlled by the geometrical isomer of the O-benzyl oxime, emphasizing the compound's relevance in synthesizing chiral amines and amino acids (Demir et al., 2003).
Heterocyclic System Synthesis
Selič et al. (1997) describe the use of related compounds in the synthesis of heterocyclic systems like pyrido[1,2-a]pyrimidin-4-ones, thiazolo[3,2-a]pyrimidin-5-ones, and others. These compounds provide versatile building blocks for the creation of complex heterocyclic structures, a field where 2-[benzyl(methyl)amino]-2-oxoethyl (E)-3-(furan-2-yl)prop-2-enoate may find significant utility (Selič et al., 1997).
Polymer Synthesis and Characterization
Erol et al. (2021) synthesized a monomer, 2-{[(2H-1,3-benzodioxol-5-yl)methyl]amino}-2-oxoethyl 2-methylprop-2-enoate (BMAOME), and prepared copolymers with glycidyl methacrylate (GMA). This study demonstrates the use of structurally similar compounds in polymer science for creating materials with specific thermal and biological properties (Erol et al., 2021).
Antioxidant Properties
Then et al. (2017) synthesized novel compounds, including 2-(benzofuran-2-yl)-2-oxoethyl 3-(methyl/amino)benzoates, and evaluated their antioxidant properties. The compounds exhibited significant radical scavenging activities, indicating potential applications in areas requiring antioxidant properties (Then et al., 2017).
Corrosion Inhibition
Yadav et al. (2015) explored amino acid compounds as corrosion inhibitors for N80 steel, demonstrating the potential use of similar compounds in industrial applications to prevent corrosion (Yadav et al., 2015).
Biomedical Applications
Various studies have explored the use of structurally related compounds in the synthesis of pharmaceuticals, like the creation of beta-C-manno-Pyranosides (Gerber & Vogel, 2001), and antimicrobial agents (Patel & Shaikh, 2010). These applications highlight the potential of 2-[benzyl(methyl)amino]-2-oxoethyl (E)-3-(furan-2-yl)prop-2-enoate in biomedical fields (Gerber & Vogel, 2001); (Patel & Shaikh, 2010).
properties
Molecular Formula |
C17H17NO4 |
---|---|
Molecular Weight |
299.32 g/mol |
IUPAC Name |
[2-[benzyl(methyl)amino]-2-oxoethyl] (E)-3-(furan-2-yl)prop-2-enoate |
InChI |
InChI=1S/C17H17NO4/c1-18(12-14-6-3-2-4-7-14)16(19)13-22-17(20)10-9-15-8-5-11-21-15/h2-11H,12-13H2,1H3/b10-9+ |
InChI Key |
GVQCLYXAXQEALH-MDZDMXLPSA-N |
Isomeric SMILES |
CN(CC1=CC=CC=C1)C(=O)COC(=O)/C=C/C2=CC=CO2 |
SMILES |
CN(CC1=CC=CC=C1)C(=O)COC(=O)C=CC2=CC=CO2 |
Canonical SMILES |
CN(CC1=CC=CC=C1)C(=O)COC(=O)C=CC2=CC=CO2 |
solubility |
44.9 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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